Cas no 1705167-97-0 (1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one)
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one
- 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one
- 1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-2-(3-methylphenoxy)ethanone
- AKOS024887375
- 1705167-97-0
- 1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-(m-tolyloxy)ethanone
- F6442-2678
-
- Inchi: 1S/C18H18ClNO4S/c1-13-3-2-4-15(9-13)24-12-18(21)20-10-17(11-20)25(22,23)16-7-5-14(19)6-8-16/h2-9,17H,10-12H2,1H3
- InChI Key: NOMQHOZKTIMVHS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1CN(C(COC2C=CC=C(C)C=2)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 379.0645069g/mol
- Monoisotopic Mass: 379.0645069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 72.1Ų
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-2678-2μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-5μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-10μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-20μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-1mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-2mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-3mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-4mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-5mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2678-10mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(3-methylphenoxy)ethan-1-one |
1705167-97-0 | 10mg |
$79.0 | 2023-09-09 |
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one
Comprehensive Overview of 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one (CAS No. 1705167-97-0)
The compound 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one (CAS No. 1705167-97-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a chlorobenzenesulfonyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
In recent years, the demand for novel sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. The presence of the 4-chlorobenzenesulfonyl group in this compound enhances its stability and bioavailability, making it a candidate for further development. Additionally, the 3-methylphenoxy segment contributes to its lipophilicity, which is crucial for crossing cell membranes. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced physicochemical properties.
The synthesis of CAS No. 1705167-97-0 involves multi-step organic reactions, including sulfonylation and ether formation. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound's molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness, as per Lipinski's Rule of Five. Such metrics are frequently searched by chemists and pharmacologists optimizing lead compounds.
From an industrial perspective, 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one is gaining attention for its potential in crop protection formulations. Its structural features may contribute to pesticidal or herbicidal activity, addressing global challenges like pest resistance and sustainable agriculture. These topics are highly relevant in scientific forums and search engine queries, reflecting the compound's alignment with contemporary research priorities.
Safety and environmental impact are also key considerations. While not classified as hazardous, proper handling protocols are recommended due to its synthetic intermediate nature. Researchers often inquire about its storage conditions and degradation pathways, underscoring the need for detailed technical documentation. Regulatory compliance, particularly under REACH and FDA guidelines, is another frequently searched aspect for commercial applications.
In conclusion, CAS No. 1705167-97-0 represents a promising scaffold for multiple scientific disciplines. Its combination of azetidine and arylsulfonyl functionalities offers diverse modification opportunities, catering to the growing demand for structure-activity relationship studies. As interest in precision medicine and green chemistry continues to rise, this compound is poised to remain a focal point in innovation-driven research.
1705167-97-0 (1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(3-methylphenoxy)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)